Cas no 1361586-31-3 (6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361586-31-3
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968488
• Update Time: 2025-06-08

6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-9-3-1-8(12(15)13(9)16)7-2-4-11(18)19-10(7)5-6-17/h1-4H,5H2,(H2,18,19)
• InChI Key： QAEWCWDKMILCCA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(N)N=C1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile

Introduction to 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361586-31-3) and Its Emerging Applications in Chemical Biology

6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile, identified by the chemical identifier CAS No. 1361586-31-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with an amino group, a trichlorophenyl moiety, and an acetonitrile functional group, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile incorporates several key functional groups that contribute to its reactivity and biological activity. The pyridine ring serves as a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of an amino group at the 6-position enhances its potential for further derivatization, allowing for the creation of diverse analogs with tailored pharmacological properties. Additionally, the trichlorophenyl group introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile with biological targets at an unprecedented level of detail. These studies have revealed that the compound can act as a ligand for various proteins involved in critical biological pathways, including those related to inflammation, cancer metabolism, and neurodegeneration. The acetonitrile group at the 2-position further enhances its solubility and bioavailability, making it an attractive candidate for drug discovery campaigns.

In the realm of drug development, 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound through selective functionalization, researchers aim to develop highly specific kinase inhibitors that can modulate disease-related pathways without affecting normal cellular processes.

Moreover, the trichlorophenyl moiety in 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile has been shown to enhance binding interactions with biological targets by increasing lipophilicity and improving receptor recognition. This feature has made it a popular choice for designing small-molecule drugs that require efficient penetration across biological membranes. The combination of these structural attributes makes this compound a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have also highlighted the role of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile in the development of antiviral agents. The pyridine core and its substituents can interact with viral enzymes and proteins, disrupting viral replication cycles. For instance, derivatives of this compound have been explored as inhibitors of viral proteases and polymerases, demonstrating promising antiviral activity in preclinical studies. These findings underscore the broad applicability of this scaffold in addressing diverse therapeutic challenges.

The synthesis of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for rapid exploration of structural variations through combinatorial chemistry approaches.

From a computational perspective, virtual screening techniques have been utilized to identify potential binding partners for 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile using large databases of protein structures. These high-throughput screenings have led to the discovery of novel drug candidates with improved pharmacokinetic profiles and reduced side effects. The integration of machine learning algorithms has further enhanced these efforts by predicting binding affinities and optimizing lead compounds more efficiently than traditional methods.

The growing interest in 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile has also spurred innovation in green chemistry principles. Researchers are exploring sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting environmentally responsible drug development practices while maintaining high standards of efficacy and safety.

In conclusion,6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361586-31-3) represents a promising chemical entity with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities,this compound is poised to play a significant role in advancing drug discovery efforts worldwide.